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Compound of Interest

Compound Name: Claficapavir

Cat. No.: B3615965

Providing essential safety and logistical information for the proper disposal of Claficapavir, this
guide is intended for researchers, scientists, and drug development professionals. Adherence
to these procedures is critical for ensuring laboratory safety and environmental protection.

Claficapavir is an investigational antiretroviral drug that requires careful handling and disposal
due to its potential hazards. This document outlines the necessary steps for its proper disposal,
emphasizing safety and compliance with environmental regulations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Claficapavir is provided in the table
below.
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Property Value

Molecular Formula C17H12CINO4S2

Molecular Weight 393.86 g/mol

CAS Number 2055732-24-4

Appearance Solid

Solubility Soluble in DMSO (200 mg/mL with warming)
Storage (Powder) -20°C for 3 years, or 4°C for 2 years
Storage (in Solvent) -80°C for 6 months, or -20°C for 1 month

Source:[1][2]

Hazard Profile

Claficapavir presents the following hazards as classified under the Globally Harmonized
System (GHS):

o Acute Oral Toxicity (Category 4): Harmful if swallowed]3].

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects[3].

Due to its high aquatic toxicity, it is imperative to prevent Claficapavir from entering drains,
water courses, or the soil[3].

Personal Protective Equipment (PPE)

When handling Claficapavir, especially during disposal procedures, the following personal
protective equipment is mandatory:

» Eye Protection: Safety goggles with side-shields[3].

o Hand Protection: Protective gloves|[3].
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» Skin and Body Protection: Impervious clothing to prevent skin contact[3].

e Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form, to avoid inhalation[3].

Disposal Procedure

The primary and mandated method for the disposal of Claficapavir and its containers is
through an approved waste disposal plant[3]. This ensures that the compound is handled and
neutralized in a manner that is safe for the environment.

Step-by-Step Disposal Guidance:

e Segregation: At the point of generation, segregate Claficapavir waste from other laboratory
waste streams. This includes unused product, contaminated labware (e.g., pipette tips,
vials), and any contaminated personal protective equipment.

o Packaging:

o Place solid waste, such as contaminated gloves and bench paper, into a designated, leak-
proof, and clearly labeled hazardous waste container.

o For liquid waste containing Claficapavir, use a sealed, non-reactive container. Ensure the
container is compatible with the solvent used.

o Labeling: Clearly label the waste container with the name "Claficapavir Waste" and the
appropriate hazard symbols (e.g., "Toxic," "Dangerous for the Environment").

o Storage: Store the sealed waste container in a cool, well-ventilated area, away from
incompatible materials such as strong acids, alkalis, and oxidizing agents, until it can be
collected by a licensed hazardous waste disposal service[3].

o Professional Disposal: Arrange for the collection and disposal of the Claficapavir waste
through a certified hazardous waste management company. Do not attempt to dispose of
Claficapavir down the drain or in regular trash.

Spill Management
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In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
(e.g., vermiculite, sand, or earth). Do not use combustible materials.

o Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into
a sealed container for hazardous waste.

» Decontamination: Clean the spill area thoroughly with a suitable decontamination agent.

o Disposal: Dispose of all contaminated materials as hazardous waste through an approved
waste disposal plant[3]. The collected spillage must be managed as hazardous waste[3].

Experimental Protocols

Specific experimental protocols for the chemical neutralization or degradation of Claficapavir
for disposal purposes are not readily available in public literature. The standard and
recommended procedure is to entrust its disposal to a professional waste management service
that has the capabilities to handle such chemical compounds in accordance with regulatory
requirements.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Claficapavir.
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Caption: Logical workflow for the proper disposal of Claficapavir waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3615965?utm_src=pdf-body-img
https://www.benchchem.com/product/b3615965?utm_src=pdf-body
https://www.benchchem.com/product/b3615965?utm_src=pdf-custom-synthesis
https://www.abmole.com/products/claficapavir.html
https://pubchem.ncbi.nlm.nih.gov/compound/1286537
https://dcchemicals.com/msds/MSDS_DC48102.html
https://www.benchchem.com/product/b3615965#claficapavir-proper-disposal-procedures
https://www.benchchem.com/product/b3615965#claficapavir-proper-disposal-procedures
https://www.benchchem.com/product/b3615965#claficapavir-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3615965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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